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Compound of Interest

Compound Name: 3-Undecenal, (3Z)-

Cat. No.: B15175596 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
(3Z)-3-Undecenal is an unsaturated aldehyde with potential applications in the flavor and

fragrance industry. While specific data for this isomer is limited in publicly available literature, its

chemical structure—a C11 aldehyde with a cis double bond at the third position—suggests it

possesses a unique organoleptic profile. This document provides an overview of its likely

characteristics and protocols for its application, based on established knowledge of similar

unsaturated aldehydes.

Aliphatic aldehydes are crucial components in both flavor and fragrance formulations, known

for their powerful and often complex aromas.[1] Those with a higher molecular weight, such as

undecenal, tend to have more pleasant scents compared to their lower molecular weight

counterparts.[1] The presence and position of a double bond, as in (3Z)-3-Undecenal,

significantly influences the odor profile, often imparting green, citrus, and floral notes.

Organoleptic Profile (Predicted)
The odor and flavor profile of (3Z)-3-Undecenal is anticipated to be complex, characterized by

the following notes, drawing parallels with other unsaturated C11 aldehydes and cis-3-alkenals:
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Primary Notes: Fresh, green, citrus (specifically orange and mandarin zest), and slightly

waxy.[2][3]

Secondary Notes: Floral (reminiscent of rose), with potential for soapy or clean nuances.[3]

[4]

Flavor Profile: Waxy, with citrus peel and soapy undertones.

The "cis" configuration of the double bond is likely to contribute to a more natural and diffusive

green character, similar to that of (Z)-3-hexenal, which is known for its intense fresh green

aroma.

Quantitative Data
Direct quantitative data for (3Z)-3-Undecenal is not readily available. The following tables

provide data for structurally related aldehydes to serve as a reference for initial experimental

design.

Table 1: Sensory Thresholds of Structurally Similar Unsaturated Aldehydes

Compound
Odor Threshold in
Water (µg/L)

Odor Threshold in
Air (ng/L)

Reference

Terminally

Unsaturated

Aldehydes (C7-C13)

0.24 - 22 0.039 - 29 [5][6]

3-Methylbutanal (in

cheese matrix)
150.31 - [7]

2-Methylbutanal (in

cheese matrix)
175.39 - [7]

Benzaldehyde (in

cheese matrix)
500.21 - [7]

Table 2: Recommended Usage Levels for C11 Aldehydes in Fragrance Concentrates
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Compound
Recommended Max.
Usage (%)

Reference

Undecenal Mixture (Aldehyde

C-11 mixed)
1.00 [8]

2-Undecenal 0.50

(Z)-3-Hexenal 0.50

Aldehyde C-11 Undecanal 1.30 [9]

Applications in Flavor and Fragrance Chemistry
Fragrance Applications
(3Z)-3-Undecenal is expected to be a valuable top note in various fragrance compositions,

providing a fresh, green, and citrus lift.

Floral Bouquets: To add a natural, dewy green nuance to rose, jasmine, and lily-of-the-valley

accords.

Citrus Scents: To enhance and provide a more complex, zesty character to orange and

mandarin fragrances.[2]

Aldehydic Perfumes: As a modifier to the classic aldehydic bouquet, lending a softer, more

modern green-citrus facet.[3][4]

Functional Fragrances: Due to the good fabric substantivity of similar aldehydes, it could be

effective in laundry detergents and fabric softeners.[8]

Flavor Applications
In flavor chemistry, (3Z)-3-Undecenal could be used in trace amounts to impart specific notes:

Citrus Flavors: To provide a fresh, authentic peel-like note in orange and grapefruit flavors.

Fruit Flavors: To add a green, unripe nuance to melon and cucumber flavors.
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Savory Applications: The chemistry of unsaturated aldehydes is relevant to the flavor of

some foods, like the oyster-like taste of oysterplant which contains (3Z)-nonenal.

Experimental Protocols
Sensory Evaluation Protocol
This protocol outlines the determination of the odor detection threshold of (3Z)-3-Undecenal in

an aqueous solution using the ascending force-choice method.

Preparation of Stock Solution: Prepare a stock solution of (3Z)-3-Undecenal at 1000 ppm in

ethanol.

Preparation of Aqueous Solutions: Create a series of dilutions in deionized water, starting

from a concentration below the expected threshold (e.g., 0.1 µg/L) and increasing in

logarithmic steps.

Triangle Test: Present panelists with three samples, two of which are deionized water

(blanks) and one containing the diluted odorant.

Panelist Task: Panelists are asked to identify the sample that is different.

Threshold Determination: The individual threshold is the lowest concentration at which the

panelist correctly identifies the odorant-containing sample in at least two out of three triangle

tests. The group threshold is the geometric mean of the individual thresholds.

Formulation Protocol for a Floral Fragrance
This protocol provides a starting point for incorporating (3Z)-3-Undecenal into a simple rose

fragrance base.

Prepare a 1% Dilution: Dilute (3Z)-3-Undecenal to 1% in a suitable solvent like dipropylene

glycol (DPG) or ethanol.

Create a Rose Base:

Phenylethyl Alcohol: 30%

Citronellol: 25%
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Geraniol: 20%

Linalool: 10%

Rose Oxide: 5%

Benzyl Acetate: 5%

Hedione® (Methyl Dihydrojasmonate): 5%

Incorporation of (3Z)-3-Undecenal: Start by adding the 1% dilution of (3Z)-3-Undecenal to

the rose base at 0.1% of the total fragrance concentrate.

Evaluation: Evaluate the effect on a smelling strip and in a simple application base (e.g.,

unscented lotion or soap).

Optimization: Gradually increase the concentration of the (3Z)-3-Undecenal dilution to

achieve the desired fresh, green lift without overpowering the floral character.

Olfactory Signaling Pathway
The perception of aldehydes is complex and involves specific olfactory receptors. For some

individuals, certain unsaturated aldehydes are perceived as "soapy." This has been linked to

genetic variations in the olfactory receptor gene OR6A2.[10][11] This receptor is highly

sensitive to the aldehyde compounds found in cilantro, which contribute to its characteristic

aroma.[10][11]
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General Olfactory Signaling Pathway for Aldehydes
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Caption: General olfactory signal transduction cascade initiated by an odorant.
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Experimental Workflow
The following diagram illustrates a typical workflow for the evaluation and application of a new

fragrance ingredient like (3Z)-3-Undecenal.
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Workflow for Fragrance Ingredient Evaluation
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Caption: A stepwise process for evaluating a new fragrance ingredient.
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Conclusion
While direct experimental data on (3Z)-3-Undecenal is sparse, a comprehensive understanding

of related unsaturated aldehydes provides a strong foundation for its exploration in flavor and

fragrance applications. Its predicted organoleptic profile of fresh, green, citrus, and floral notes

makes it a promising candidate for modern perfumery and nuanced flavor creation. The

protocols and data presented here, based on analogous compounds, offer a robust starting

point for researchers and formulators to investigate the potential of this unique molecule.

Further research is warranted to establish the specific sensory thresholds and optimal

applications of (3Z)-3-Undecenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-fragrance-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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